Cas no 1160098-04-3 (1-(3-aminophenyl)-4-ethyl-2-Piperazinone)

1160098-04-3 structure
Product name:1-(3-aminophenyl)-4-ethyl-2-Piperazinone
1-(3-aminophenyl)-4-ethyl-2-Piperazinone Chemical and Physical Properties
Names and Identifiers
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- 1-(3-aminophenyl)-4-ethyl-2-Piperazinone
- STDSROAHQIRURX-UHFFFAOYSA-N
- 1-(3-Amino-phenyl)-4-ethyl-piperazin-2-one
- 1160098-04-3
- DA-31259
- SCHEMBL2634821
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- Inchi: InChI=1S/C12H17N3O/c1-2-14-6-7-15(12(16)9-14)11-5-3-4-10(13)8-11/h3-5,8H,2,6-7,9,13H2,1H3
- InChI Key: STDSROAHQIRURX-UHFFFAOYSA-N
- SMILES: CCN1CCN(C(=O)C1)C2=CC=CC(=C2)N
Computed Properties
- Exact Mass: 219.137
- Monoisotopic Mass: 219.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.6A^2
- XLogP3: 0.8
1-(3-aminophenyl)-4-ethyl-2-Piperazinone Related Literature
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2. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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